Cas no 2680787-22-6 (tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate
• CAS No: 2680787-22-6
• MF: C₁₁H₁₃ClN₄O₂
• MW: 268.69952082634
• CID: 5649874
• PubChem ID: 165915022
• Update Time: 2025-06-29

tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(chloromethyl)-5-cyanopyrimidin-4-yl]carbamate
• EN300-28282927
• 2680787-22-6
• tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate

• Inchi： 1S/C11H13ClN4O2/c1-11(2,3)18-10(17)16-9-7(5-13)6-14-8(4-12)15-9/h6H,4H2,1-3H3,(H,14,15,16,17)
• InChI Key： ORJVSWJZCPGQTM-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C#N)C(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.0727034g/mol
• Monoisotopic Mass: 268.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.9Ų

Additional information on tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate

Professional Introduction to Compound with CAS No. 2680787-22-6 and Product Name: tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate

The compound with the CAS number 2680787-22-6 and the product name tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structural framework of this molecule incorporates several key functional groups, including a cyano group, a chloromethyl moiety, and a carbamate derivative, which contribute to its unique chemical properties and reactivity.

Recent research in the field of cheminformatics and drug discovery has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrimidine core present in tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Studies have demonstrated that pyrimidine-based compounds can exhibit a range of pharmacological effects, including antiviral, anticancer, and anti-inflammatory properties. The presence of the cyano group at the 5-position and the chloromethyl group at the 2-position further enhances the compound's potential as a scaffold for drug design.

The carbamate moiety in the molecule plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. Carbamate derivatives are known for their ability to interact with biological targets in a reversible manner, which can be advantageous in terms of drug efficacy and safety. The tert-butyl group at the carbamate position not only provides steric hindrance but also influences the solubility and metabolic stability of the compound. These structural features make tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in exploring novel synthetic pathways for heterocyclic compounds. The synthesis of tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These methodologies not only enhance the synthetic feasibility but also allow for modifications that can optimize biological activity.

The biological evaluation of tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate has been conducted using various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits notable activity against certain disease targets, making it a valuable asset in drug discovery programs. The interaction between the cyano group and biological receptors appears to be critical for its pharmacological effects. Additionally, the chloromethyl group has been identified as a key site for further derivatization to enhance potency and selectivity.

Advances in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of drug candidates with high accuracy. Molecular docking studies have been performed on tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate, revealing potential binding interactions with target proteins. These computational insights have guided experimental efforts to optimize the compound's structure for improved pharmacological properties. Furthermore, virtual screening techniques have been utilized to identify additional analogs with enhanced activity profiles.

The development of novel pharmaceutical agents often involves iterative optimization processes to refine lead compounds into viable drugs. In the case of tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate, ongoing research aims to modify its chemical structure while maintaining or improving its biological activity. Strategies such as scaffold hopping and library screening are being employed to explore new chemical space and identify compounds with unique properties. These efforts are supported by high-throughput screening technologies that enable rapid assessment of large compound libraries.

The future prospects of tert-butyl N-2-(chloromethyl)-5-cyanopyrimidin-4-ylcarbamate in pharmaceutical research are promising, given its structural complexity and potential therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical industries will be essential to translate these findings into clinical applications that benefit patients worldwide.